Divergent Cardiovascular Effects: Citrusin D Produces Hypotension While Coniferin and Syringin Elevate Blood Pressure in SHR-SP Rats
In a direct head-to-head comparison using the SHR-SP rat hypertension model, Citrusin D (compound 7) demonstrated a blood pressure-lowering effect, whereas two structurally related phenylpropanoid glycosides—Coniferin (compound 1) and Syringin (compound 2)—produced the opposite effect, elevating blood pressure [1]. The experiment involved intravenous administration of each isolated compound at a standardized dose of 1 mg per 100 g body weight [1]. This functional opposition within the same compound class establishes Citrusin D as a mechanistically distinct entity for cardiovascular research applications.
| Evidence Dimension | Blood pressure modulation (direction of effect) in SHR-SP rats following intravenous administration |
|---|---|
| Target Compound Data | Blood pressure lowered |
| Comparator Or Baseline | Coniferin (compound 1): blood pressure raised; Syringin (compound 2): blood pressure raised; Citrusin C (compound 6): blood pressure lowered |
| Quantified Difference | Opposite directional effect: hypotension (Citrusin D) vs. hypertension (Coniferin, Syringin) |
| Conditions | SHR-SP (stroke-prone spontaneously hypertensive) rat model; intravenous injection; dose: 1 mg/100 g body weight |
Why This Matters
This opposite cardiovascular effect within the same compound class eliminates the possibility of substituting Coniferin or Syringin for Citrusin D in hypertension or hypotension mechanistic studies, making compound identity critical for experimental validity.
- [1] Kumamoto H, Matsubara Y, Iizuka Y, et al. The structure and physiological activity of phenyl propanoid glycosides in the lemon (Citrus limon Burum f.), Unshiu (Citrus unshiu) and Kinkan (Fortunella japonica) peelings. Nippon Nogeikagaku Kaishi. 1988;62(7):1067-1071. View Source
